2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-4-(2-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H11FO3/c1-18-13-5-3-2-4-10(13)9-6-7-11(14(16)17)12(15)8-9/h2-8H,1H3,(H,16,17)
• InChI Key: UHROEDFMTLAQAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=C(C=C2)C(=O)O)F
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID20681133
• Molecular Weight: 246.23 g/mol
• CAS RN: 1179609-46-1

Description

2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95% (2F4MPA) is an important organic compound that has been used for a variety of scientific research applications. It is a white powder that is commercially available in a 95% pure form. 2F4MPA is an important intermediate in the synthesis of many organic compounds and is used in a variety of research applications.

Mechanism of Action

2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95% is believed to act as an inhibitor of various enzymes. It is thought to interact with the active sites of enzymes and inhibit their activity. Additionally, 2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95% is thought to interact with other proteins and lipids, which can affect the activity of enzymes and other proteins.
Biochemical and Physiological Effects
2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 and phospholipase A2. Additionally, it has been shown to inhibit the activity of various proteins, including c-Jun N-terminal kinase and nuclear factor kappa B. 2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95% has also been shown to have an anti-inflammatory effect and to reduce the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95% has several advantages for lab experiments. It is commercially available in a 95% pure form, which makes it easy to use in experiments. Additionally, it is relatively stable and can be stored for long periods of time. The main limitation of 2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95% is that it is an organic compound and can be difficult to synthesize in a laboratory setting.

Future Directions

There are several potential future directions for research involving 2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95%. One potential direction is to further explore the biochemical and physiological effects of 2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95% in various organisms. Additionally, research could be conducted to explore the potential therapeutic applications of 2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95%. Furthermore, research could be conducted to explore the potential uses of 2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95% as a drug delivery system. Finally, research could be conducted to explore the potential uses of 2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95% in the synthesis of other organic compounds.

Synthesis Methods

2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95% can be synthesized in a variety of ways. The most common method is to react p-methoxyphenylacetic acid with hydrofluoric acid in the presence of an acid catalyst. This reaction produces 2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95% in a 95% pure form. Other methods of synthesis include the reaction of p-methoxyphenylacetic acid with hydrofluoric acid in the presence of an acid catalyst, the reaction of p-methoxyphenylacetic acid with sodium fluoride, and the reaction of p-methoxyphenylacetic acid with potassium fluoride.

Scientific Research Applications

2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95% is used in a variety of scientific research applications. It is used in the synthesis of other organic compounds and can be used to study the mechanisms of action of various compounds. Additionally, 2-Fluoro-4-(2-methoxyphenyl)benzoic acid, 95% can be used to study the biochemical and physiological effects of various compounds.